3'-(Trifluoromethyl)acetophenone
Overview
Description
3’-(Trifluoromethyl)acetophenone is a reagent used in the stabilization of endosomal-toll-like receptor TRL8, creating a sort of inhibitory activity . It is also used as a key step during the preparation of a commercial fungicide .
Synthesis Analysis
The synthesis of 3’-(Trifluoromethyl)acetophenone involves several methods. One method comprises the reaction of aryl triflates with a mixture of SnMe4, Pd(0), and CO in the presence of Et3N in DMF at 60 °C . Another method involves the phenylation of 3’-(trifluoromethyl)acetophenone in the presence of dihydroxy bis (sulfonamide) ligand (enantioselective catalyst), titanium tetraisopropoxide, and diphenylzinc .Molecular Structure Analysis
The molecular formula of 3’-(Trifluoromethyl)acetophenone is C9H7F3O, and its molecular weight is 188.1465 . The IUPAC Standard InChI is InChI=1S/C9H7F3O/c1-6(13)7-3-2-4-8(5-7)9(10,11)12/h2-5H,1H3 .Chemical Reactions Analysis
3’-(Trifluoromethyl)acetophenone has been used in the asymmetric catalytic addition of ethyl groups, catalyzed by ligands derived from trans-1,2-diaminocyclohexane and camphor sulfonyl chloride .Physical And Chemical Properties Analysis
3’-(Trifluoromethyl)acetophenone is a colorless to orange-red colored, clear liquid . It is insoluble in water and stable under recommended storage conditions . Its boiling point is 199.0±0.0 °C at 760 mmHg .Scientific Research Applications
Organic Synthesis and α-Substitution Reactions
The α-bromination reaction of carbonyl compounds is a significant topic in organic chemistry. Researchers have explored the bromination of various acetophenone derivatives using pyridine hydrobromide perbromide as the brominating agent. Notably, 4-chloro-α-bromo-acetophenone can be synthesized at 90°C using 4-chloroacetophenone as a substrate and acetic acid as a solvent. This innovative approach enhances safety, yield, cost-effectiveness, and repeatability in undergraduate experimental pedagogy .
Endosomal-Toll-Like Receptor (TLR8) Stabilization
3’-(Trifluoromethyl)acetophenone serves as a reagent in the stabilization of endosomal Toll-like receptor TLR8. Its inhibitory activity contributes to modulating immune responses and may have implications in drug development .
Pharmaceutical Intermediates
α-Brominated products derived from bromoacetophenone play a crucial role in organic synthesis. These intermediates find applications in pharmaceuticals, pesticides, and other chemical compounds. Researchers have investigated the phenylation of 3’-(trifluoromethyl)acetophenone using enantioselective catalysts, such as dihydroxy bis(sulfonamide) ligands and titanium tetraisopropoxide .
Commercial Fungicide Synthesis
3’-(Trifluoromethyl)acetophenone plays a key role in the preparation of a commercial fungicide. Its unique structure and reactivity contribute to the fungicidal properties of the final product .
Safety and Hazards
When handling 3’-(Trifluoromethyl)acetophenone, avoid all personal contact, including inhalation . Wear protective clothing when the risk of exposure occurs. Use it in a well-ventilated area and avoid contact with moisture . It is also considered hazardous by the 2012 OSHA Hazard Communication Standard .
Mechanism of Action
Target of Action
3’-(Trifluoromethyl)acetophenone is a reagent used in the stabilization of endosomal-toll-like receptor TRL8 . TLR8 is a part of the toll-like receptor (TLR) family which plays a fundamental role in pathogen recognition and activation of innate immunity.
Mode of Action
It is known to create a sort of inhibitory activity . This suggests that it may prevent or reduce the activation of TLR8, thereby modulating the immune response.
Action Environment
The influence of environmental factors on the action, efficacy, and stability of 3’-(Trifluoromethyl)acetophenone is not well-documented. Factors such as temperature, pH, and presence of other compounds could potentially impact its activity. For safe handling, it is recommended to use this compound only outdoors or in a well-ventilated area .
properties
IUPAC Name |
1-[3-(trifluoromethyl)phenyl]ethanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7F3O/c1-6(13)7-3-2-4-8(5-7)9(10,11)12/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABXGMGUHGLQMAW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7F3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3059844 | |
Record name | Ethanone, 1-[3-(trifluoromethyl)phenyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3059844 | |
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Molecular Weight |
188.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3'-(Trifluoromethyl)acetophenone | |
CAS RN |
349-76-8 | |
Record name | 3′-(Trifluoromethyl)acetophenone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=349-76-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Ethanone, 1-(3-(trifluoromethyl)phenyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000349768 | |
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Record name | 349-76-8 | |
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Record name | 349-76-8 | |
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Record name | Ethanone, 1-[3-(trifluoromethyl)phenyl]- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
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Record name | Ethanone, 1-[3-(trifluoromethyl)phenyl]- | |
Source | EPA DSSTox | |
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Record name | 3'-(trifluoromethyl)acetophenone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.005.901 | |
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Record name | ETHANONE, 1-(3-(TRIFLUOROMETHYL)PHENYL)- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/EQ30608V1H | |
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Retrosynthesis Analysis
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